Methyl 3-bromobenzoate
Methyl 3-bromobenzoate
Methyl 3-bromobenzoate is an aryl bromide. It undergoes stereoconvergent cross-coupling with potassium trifluoro(1-phenylethyl)borate to form 1,1-diarylethane derivative. The Negishi cross-coupling reaction between methyl 3-bromobenzoate and diarylzinc reagents in the presence of a palladium catalyst has been reported. Methyl-3-bromobenzoate can be converted into the corresponding benzonitrile using dichloro[bis{1-(dicyclohexylphosphanyl)piperidine}]palladium as a C-C cross-coupling catalyst and K4[Fe(CN)6] as a cyanating agent.
Brand Name:
Vulcanchem
CAS No.:
618-89-3
VCID:
VC20803323
InChI:
InChI=1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3
SMILES:
COC(=O)C1=CC(=CC=C1)Br
Molecular Formula:
C8H7BrO2
Molecular Weight:
215.04 g/mol
Methyl 3-bromobenzoate
CAS No.: 618-89-3
Cat. No.: VC20803323
Molecular Formula: C8H7BrO2
Molecular Weight: 215.04 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Methyl 3-bromobenzoate is an aryl bromide. It undergoes stereoconvergent cross-coupling with potassium trifluoro(1-phenylethyl)borate to form 1,1-diarylethane derivative. The Negishi cross-coupling reaction between methyl 3-bromobenzoate and diarylzinc reagents in the presence of a palladium catalyst has been reported. Methyl-3-bromobenzoate can be converted into the corresponding benzonitrile using dichloro[bis{1-(dicyclohexylphosphanyl)piperidine}]palladium as a C-C cross-coupling catalyst and K4[Fe(CN)6] as a cyanating agent. |
|---|---|
| CAS No. | 618-89-3 |
| Molecular Formula | C8H7BrO2 |
| Molecular Weight | 215.04 g/mol |
| IUPAC Name | methyl 3-bromobenzoate |
| Standard InChI | InChI=1S/C8H7BrO2/c1-11-8(10)6-3-2-4-7(9)5-6/h2-5H,1H3 |
| Standard InChI Key | KMFJVYMFCAIRAN-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC(=CC=C1)Br |
| Canonical SMILES | COC(=O)C1=CC(=CC=C1)Br |
| Melting Point | 32.0 °C |
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